Cas no 184433-61-2 (1,2,4-Triazin-3-amine,homopolymer (9CI))

• Product Name: 1,2,4-Triazin-3-amine,homopolymer (9CI)
• CAS No: 184433-61-2
• MF: C₃H₄N₄
• MW: 96.0906591415405
• CID: 98403
• Update Time: 2024-01-24

1,2,4-Triazin-3-amine,homopolymer (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3-amine,homopolymer (9CI)
• 1,2,4-Triazin-3-amine

• Inchi： 1S/C3H4N4/c4-3-5-1-2-6-7-3/h1-2H,(H2,4,5,7)
• InChI Key： MJIWQHRXSLOUJN-UHFFFAOYSA-N
• SMILES： NC1=NN=CC=N1

Computed Properties

• Exact Mass: 96.044
• Monoisotopic Mass: 96.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7A^2

Experimental Properties

• Density: 1.346 g/cm3
• Melting Point: 174-177 °C(lit.)
• Boiling Point: 311.7ºC at 760 mmHg
• Flash Point: 168ºC
• Refractive Index: 1.61
• PSA: 64.69000
• LogP: 0.03500